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Compound of Interest

Compound Name: 2,2-Difluoropropanol

Cat. No.: B1317334

An In-depth Technical Guide on the Physical Properties of 2,2-Difluoropropanol

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This guide provides a
detailed overview of the core physical characteristics of 2,2-Difluoropropanol (CAS: 33420-
52-9), a fluorinated organic compound used as an intermediate in organic and pharmaceutical
synthesis.[1][2][3][4]

Core Physical and Chemical Properties

2,2-Difluoropropanol, with the molecular formula CsHsF20, is a colorless liquid at room
temperature.[2][5] The presence of two fluorine atoms on the second carbon atom significantly
influences its physicochemical properties, enhancing its chemical stability compared to non-
fluorinated analogs.[5] It is recognized for its utility as an intermediate in laboratory research
and development, as well as in chemical and pharmaceutical synthesis processes.[1]

Quantitative Physical Data

A summary of the key quantitative physical properties of 2,2-Difluoropropanol is presented in
the table below for easy reference and comparison.
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Property Value

Molecular Formula CsHeF20

Molecular Weight 96.08 g/mol [1][6]

Density 1.2 glem3[1][3][4]

Boiling Point 97-99 °C[1][3][4]

Flash Point 31 °C[1][3][4]

Refractive Index n20/D 1.349[1][3][4]

pKa (Predicted) 13.91 £ 0.10[2][3][4]
Appearance Colorless to Yellow Liquid[2]
Solubility Soluble in water[2]

Experimental Protocols for Property Determination

While specific experimental documentation for 2,2-Difluoropropanol is not detailed in the
provided results, the following are standard methodologies for determining the key physical
properties listed above.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of a small sample is
the Siwoloboff method.

o Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a sample
tube.

e Procedure:
o A small amount of 2,2-Difluoropropanol is placed in the sample tube.

o The capillary tube is placed in the sample tube with the open end down.
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o The sample tube is attached to the thermometer and placed in the Thiele tube containing a
high-boiling point liquid (e.g., mineral oil).

o The Thiele tube is heated gently and evenly.
o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o The heat is removed, and the liquid is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Density Measurement

Density is the mass per unit volume of a substance. It is typically measured using a
pycnometer or a digital density meter.

o Apparatus: A pycnometer (a flask with a specific volume), an analytical balance.

e Procedure:

[e]

The empty pycnometer is weighed.

o ltis then filled with distilled water of a known temperature and weighed again to determine
the volume of the pycnometer.

o The pycnometer is emptied, dried, and then filled with 2,2-Difluoropropanol.
o The filled pycnometer is weighed.

o The density is calculated by dividing the mass of the 2,2-Difluoropropanol by the volume
of the pycnometer.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is temperature-

dependent.
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e Apparatus: An Abbé refractometer.

e Procedure:

[¢]

A few drops of 2,2-Difluoropropanol are placed on the prism of the refractometer.

[¢]

The prism is closed, and the light source is adjusted.

[e]

The user looks through the eyepiece and adjusts the knob until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale. The temperature is also recorded, as the

[e]

refractive index is temperature-sensitive.

Flash Point Determination

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air
near the surface of the liquid.

o Apparatus: A closed-cup flash-point tester (e.g., Pensky-Martens or Tag Closed Tester).

e Procedure:

o

The sample cup is filled with 2,2-Difluoropropanol to the mark.

[¢]

The lid is closed, and the apparatus is heated at a slow, constant rate.

o

At regular temperature intervals, a test flame is introduced into the vapor space of the cup.

[e]

The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the liquid to ignite with a brief flash.

Logical Relationships of Physical Properties

The physical properties of 2,2-Difluoropropanol are interconnected and stem from its
fundamental molecular structure. The following diagram illustrates these relationships.
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Relationship between Molecular Structure and Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of 2,2-Difluoropropanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317334#physical-properties-of-2-2-difluoropropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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